Methyl 3-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-(4-cyclopropylsulfonylpiperazin-1-yl)sulfonylthiophene-2-carboxylate
• InChI: InChI=1S/C13H18N2O6S3/c1-21-13(16)12-11(4-9-22-12)24(19,20)15-7-5-14(6-8-15)23(17,18)10-2-3-10/h4,9-10H,2-3,5-8H2,1H3
• InChI Key: YJPOLDIHVXFQKR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3CC3
• Molecular Formula: C13H18N2O6S3
• Molecular Weight: 394.5 g/mol

Description

Methyl 3-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C13H18N2O6S3 and its molecular weight is 394.48. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

The compound has been involved in studies related to chemical synthesis, particularly in the context of creating compounds with potential biological activity. Research by Nirogi et al. (2012) describes the design and synthesis of 4-(piperazin-1-yl methyl)-N₁-arylsulfonyl indole derivatives as 5-HT₆ receptor ligands, indicating the utility of similar structures in medicinal chemistry for targeting specific biological receptors (Nirogi, R., Badange, R., Kambhampati, R., Chindhe, A., Deshpande, A., Tiriveedhi, V., Kandikere, V., Muddana, N., Abraham, R., & Khagga, M., 2012).

Metabolic Pathways and Pharmacokinetics

Investigations into the metabolic pathways and pharmacokinetics of similar compounds have provided insights into how these molecules are processed in biological systems. For instance, the metabolism of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride (TM208) in rats was extensively studied to understand its anticancer activity and low toxicity profile, offering a perspective on the metabolic fate of structurally related compounds (Jiang, X., Ling, X., Han, F., Li, R., & Cui, J., 2007).

Chemical Properties and Interactions

The chemical properties and interactions of compounds with similar structural motifs have been a subject of study, aiming to understand their behavior under various conditions. Research by Smith et al. (2011) on the hydrogen bonding in proton-transfer compounds of 5-sulfosalicylic acid with aliphatic nitrogen Lewis bases like piperazine sheds light on the intermolecular interactions and structural characteristics of such compounds, which can be extrapolated to understand the behavior of "Methyl 3-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)thiophene-2-carboxylate" (Smith, G., Wermuth, U. D., & Sagatys, D. S., 2011).

Novel Chemical Entities Development

The development of novel chemical entities using similar compounds as starting materials or intermediates highlights the significance of these compounds in drug discovery and chemical synthesis. For example, the preparation and reactions of 5-aryl-1,4,2-dithiazolium salts study by Yonemoto et al. (1990) demonstrate the potential of sulfur and nitrogen-containing compounds in synthesizing new chemical entities with unique properties and activities (Yonemoto, K., Shibuya, I., Tsuchiya, T., Yasumoto, M., & Taguchi, Y., 1990).